2-methoxyphenyl 1-(butylsulfonyl)-3-piperidinecarboxylate

• IUPAC Name: (2-methoxyphenyl) 1-butylsulfonylpiperidine-3-carboxylate
• InChI: InChI=1S/C17H25NO5S/c1-3-4-12-24(20,21)18-11-7-8-14(13-18)17(19)23-16-10-6-5-9-15(16)22-2/h5-6,9-10,14H,3-4,7-8,11-13H2,1-2H3
• InChI Key: PMWJRUWLVSSLBY-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)N1CCCC(C1)C(=O)OC2=CC=CC=C2OC
• Molecular Formula: C17H25NO5S
• Molecular Weight: 355.5 g/mol

Description

2-methoxyphenyl 1-(butylsulfonyl)-3-piperidinecarboxylate is a chemical compound that is commonly used in scientific research. This compound is also known as MBP and has been found to have a variety of applications in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of MBP involves the inhibition of Nav1.7. This inhibition prevents the flow of sodium ions into cells, which reduces the ability of cells to generate an action potential. This reduction in action potential leads to a decrease in pain sensation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MBP are primarily related to its inhibition of Nav1.7. This inhibition has been found to reduce pain sensation in animal models, suggesting that MBP may have potential as a pain medication. However, further research is needed to determine the safety and efficacy of MBP in humans.

Advantages and Limitations for Lab Experiments

One of the advantages of using MBP in lab experiments is its potency as an inhibitor of Nav1.7. This allows researchers to study the role of Nav1.7 in pain sensation and other physiological processes. However, one limitation of using MBP is its potential toxicity. MBP has been found to be toxic to some cell lines at high concentrations, which may limit its use in certain experiments.

Future Directions

For research involving MBP include the development of new pain medications and the study of other ion channels that may be inhibited by MBP.

Synthesis Methods

The synthesis method of MBP involves the reaction of 2-methoxyphenylacetic acid with butanesulfonyl chloride and piperidine in the presence of a base. The reaction produces MBP as a white solid, which can be purified through recrystallization. The yield of MBP can be improved by using a different base or by adding a co-solvent to the reaction mixture.

Scientific Research Applications

MBP has been found to have a variety of scientific research applications. One of the most common applications is in the study of ion channels, which are proteins that allow ions to pass through cell membranes. MBP has been found to be a potent inhibitor of the voltage-gated sodium channel Nav1.7, which is involved in pain sensation. This makes MBP a potential candidate for the development of new pain medications.